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Compound of Interest

Compound Name: 4'-Methoxyflavanone

Cat. No.: B3030837 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety and

disposal protocols is fundamental to laboratory operations. This guide provides essential, step-

by-step logistical information for the proper disposal of 4'-Methoxyflavanone, ensuring

laboratory safety and environmental compliance. All procedures must be executed in

accordance with local, state, and federal regulations, and this document is intended to

supplement, not replace, institutional and regulatory protocols.[1]

Immediate Safety and Handling
Before beginning any disposal procedure, it is critical to handle 4'-Methoxyflavanone with

appropriate care. The primary known hazard is that it is harmful if swallowed.[2]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[3][4]

Hand Protection: Wear compatible, chemical-resistant gloves.[3]

Body Protection: A lab coat or other protective clothing is required to prevent skin exposure.

[4]

Respiratory Protection: Handle the compound in a well-ventilated area, preferably within a

chemical fume hood.[3][5]
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Chemical and Hazard Profile
The following table summarizes key data for 4'-Methoxyflavanone. This information is critical

for accurate waste identification and labeling.

Property Data Reference

IUPAC Name
2-(4-methoxyphenyl)chromen-

4-one
[2]

CAS Number 4143-74-2 [2]

Molecular Formula C₁₆H₁₂O₃ [2]

GHS Hazard Statement H302: Harmful if swallowed [2]

GHS Hazard Class
Acute toxicity, oral (Category

4)
[2][5]

A summary of key identifiers and hazards for 4'-Methoxyflavanone.

Disposal Protocol Workflow
The following diagram illustrates the required step-by-step workflow for the safe and compliant

disposal of 4'-Methoxyflavanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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